Cas no 1398833-76-5 ((2S)-2-ethynyloxolane)

• Product Name: (2S)-2-ethynyloxolane
• CAS No: 1398833-76-5
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 5061601
• PubChem ID: 12625721
• Update Time: 2026-02-28

(2S)-2-ethynyloxolane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-ethynyloxolane
• (S)-2-ethynyl-tetrahydrofuran
• (S)-2-Ethynyltetrahydrofuran
• (2S)-2-Ethynyltetrahydro-furan
• DPVDWZKEDJNHKJ-ZCFIWIBFSA-N
• (2S)-2-?Ethynyltetrahydro-?furan
• 1398833-76-5
• AT10095

• Inchi： 1S/C6H8O/c1-2-6-4-3-5-7-6/h1,6H,3-5H2/t6-/m1/s1
• InChI Key： DPVDWZKEDJNHKJ-ZCFIWIBFSA-N
• SMILES： O1CCC[C@H]1C#C

Computed Properties

• Exact Mass: 96.057514874g/mol
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 9.2

Additional information on (2S)-2-ethynyloxolane

Exploring the Versatile Applications and Properties of (2S)-2-ethynyloxolane (CAS No. 1398833-76-5)

The compound (2S)-2-ethynyloxolane (CAS No. 1398833-76-5) is a chiral building block gaining significant attention in synthetic chemistry and pharmaceutical research. Its unique structural features, including an ethynyl group attached to a tetrahydrofuran (oxolane) ring, make it invaluable for asymmetric synthesis and drug discovery. Researchers are increasingly exploring its potential in creating bioactive molecules, catalysts, and functional materials, aligning with the growing demand for sustainable and efficient chemical processes.

One of the key reasons for the rising interest in (2S)-2-ethynyloxolane is its role in click chemistry applications. The ethynyl moiety enables facile Huisgen cycloaddition reactions, a cornerstone of modern bioconjugation techniques. This property is particularly relevant in the development of targeted drug delivery systems and diagnostic probes, addressing current healthcare challenges like personalized medicine. Recent studies highlight its utility in constructing molecular scaffolds for protein-protein interaction inhibitors, a hot topic in cancer therapeutics research.

From a green chemistry perspective, 1398833-76-5 demonstrates advantages in atom economy and reaction efficiency. Its application in flow chemistry setups has been explored to enhance process intensification, reducing waste generation compared to traditional batch methods. This aligns perfectly with the pharmaceutical industry's push toward sustainable API manufacturing, a subject frequently searched by professionals in process chemistry forums and academic circles.

The stereochemistry of (2S)-2-ethynyloxolane makes it particularly valuable for chiral auxiliaries and ligand design in asymmetric catalysis. Computational chemistry studies reveal interesting insights into its conformational preferences and electronic properties, which are crucial for rational molecular design. These aspects are frequently discussed in computational drug discovery communities, especially regarding enantioselective synthesis optimization.

Material science applications of 1398833-76-5 are emerging as another exciting frontier. The compound serves as a precursor for functional polymers with tunable properties, relevant to organic electronics and smart materials development. Its incorporation into conjugated systems has shown promise for creating novel optoelectronic materials, a field experiencing rapid growth due to demands in flexible electronics and energy storage solutions.

Analytical characterization of (2S)-2-ethynyloxolane presents unique challenges and opportunities. Advanced techniques like chiral HPLC and vibrational circular dichroism are employed to ensure enantiomeric purity, a critical quality attribute for pharmaceutical applications. These methodologies are frequently searched by quality control specialists looking for chiral separation techniques and stereochemical analysis methods.

The stability profile of 1398833-76-5 under various conditions has been extensively studied, particularly regarding its storage stability and compatibility with common reagents. Such data is invaluable for process chemists designing multistep syntheses and formulating reaction optimization strategies. These practical considerations are often the subject of process chemistry discussions and scale-up challenges in industrial settings.

Looking forward, the scientific community anticipates expanded applications of (2S)-2-ethynyloxolane in biocatalysis and enzyme engineering. Its structural motifs are being explored as substrates for engineered cytochrome P450 enzymes, potentially enabling novel biocatalytic transformations. This intersects with the growing interest in green biomanufacturing and sustainable chemistry solutions.

For researchers working with 1398833-76-5, proper handling and characterization remain paramount. While not classified as hazardous, standard laboratory safety protocols should always be followed when handling this compound. The scientific literature provides comprehensive guidance on its spectroscopic properties (NMR, IR, MS) and chromatographic behavior, essential references for anyone incorporating this building block into their synthetic workflows.